Cas no 1196959-71-3 (3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde)

• Product Name: 3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde
• CAS No: 1196959-71-3
• MF: C₃₂H₂₄O
• MW: 424.532368659973
• CID: 1093301
• PubChem ID: 44551568
• Update Time: 2025-08-05

3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde
• 3-[bis(4-phenylphenyl)methyl]benzaldehyde
• 1196959-71-3

• Inchi： 1S/C32H24O/c33-23-24-8-7-13-31(22-24)32(29-18-14-27(15-19-29)25-9-3-1-4-10-25)30-20-16-28(17-21-30)26-11-5-2-6-12-26/h1-23,32H
• InChI Key： NBGWJXXLYSSASH-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 424.182715385g/mol
• Monoisotopic Mass: 424.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde

3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde: A Comprehensive Overview

The compound with CAS No. 1196959-71-3, commonly referred to as 3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzaldehyde moiety linked to a di-substituted biphenyl group. The biphenyl system, consisting of two phenyl rings connected by a single bond, is a well-known structural motif in organic chemistry due to its stability and versatility in various chemical reactions.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde, allowing researchers to explore its potential applications in diverse areas. One of the most promising applications lies in the field of materials science, where this compound has been utilized as a building block for constructing advanced functional materials. For instance, studies have demonstrated that the biphenyl moiety in this compound can impart unique electronic and optical properties to materials, making it a valuable component in the development of organic semiconductors and light-emitting diodes (LEDs).

In addition to its role in materials science, 3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde has also been investigated for its potential in medicinal chemistry. Researchers have explored its ability to serve as a scaffold for drug design, particularly in the development of small molecule inhibitors targeting specific protein-protein interactions. The compound's rigid structure and ability to form hydrogen bonds make it an attractive candidate for modulating biological systems.

From a synthetic perspective, the preparation of 3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde involves a series of carefully orchestrated reactions that highlight the principles of modern organic synthesis. Key steps include the formation of the biphenyl system through coupling reactions, followed by alkylation and oxidation steps to introduce the benzaldehyde functionality. The use of palladium-catalyzed cross-coupling reactions has proven particularly effective in constructing the biphenyl core, underscoring the importance of transition metal catalysis in contemporary organic synthesis.

The structural features of 3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde also render it amenable to further functionalization, enabling researchers to tailor its properties for specific applications. For example, substitution at various positions on the biphenyl or benzaldehyde moieties can lead to derivatives with enhanced solubility, improved stability, or altered electronic characteristics. Such modifications are critical for optimizing the compound's performance in real-world applications.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of 3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde. Density functional theory (DFT) calculations have revealed that the compound exhibits distinct frontier molecular orbitals that contribute to its reactivity in various chemical transformations. These findings have not only deepened our understanding of the compound's behavior but also guided experimental efforts toward more efficient synthetic routes and novel applications.

In conclusion, 3-(Di([1,1'-biphenyl]-4-yl)methyl)benzaldehyde represents a fascinating example of how advanced synthetic techniques and interdisciplinary research can lead to innovative chemical compounds with broad applicability. As ongoing studies continue to uncover new facets of this compound's properties and potential uses, it is poised to play an increasingly important role in both academic and industrial settings.